Cas no 36112-96-6 (4-hydroxypropranolol glycol)

• Product Name: 4-hydroxypropranolol glycol
• CAS No: 36112-96-6
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 920998
• PubChem ID: 3082441
• Update Time: 2025-04-19

4-hydroxypropranolol glycol Chemical and Physical Properties

Names and Identifiers

• 4-hydroxypropranolol glycol
• 3-(4-hydroxynaphthalen-1-yl)oxypropane-1,2-diol
• 1,2-Propanediol, 3-((4-hydroxy-1-naphthalenyl)oxy)-
• 3-(4-Hydroxy-1-naphthoxy)propane-1,2-diol
• Q27291474
• 3-[(4-HYDROXYNAPHTHALEN-1-YL)OXY]PROPANE-1,2-DIOL
• V376P00JP8
• 4-hydroxy-propranolol glycol
• 36112-96-6
• 1-((4-HYDROXY-1-NAPHTHALENYL)OXY)-2,3-PROPYLENEGLYCOL
• DTXSID50957510
• UNII-V376P00JP8

• Inchi： 1S/C13H14O4/c14-7-9(15)8-17-13-6-5-12(16)10-3-1-2-4-11(10)13/h1-6,9,14-16H,7-8H2
• InChI Key： UHAWFCTWQCTVPI-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C1C=CC(=C2C=CC=CC=12)O

Computed Properties

• Exact Mass: 234.08922
• Monoisotopic Mass: 234.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.343
• Boiling Point: 512.2°C at 760 mmHg
• Flash Point: 263.5°C
• Refractive Index: 1.667
• PSA: 69.92